Cas no 1804851-83-9 (5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804851-83-9
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4836056
• Update Time: 2025-06-22

5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-7-5(3-15)14-2-4(1-13)6(7)12/h2-3H,1,13H2
• InChI Key： VWQBSDOFJSBDLK-UHFFFAOYSA-N
• SMILES： IC1=C(C(C=O)=NC=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

Research Brief on 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1804851-83-9)

The compound 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1804851-83-9) has recently emerged as a promising building block in medicinal chemistry and drug discovery. This heterocyclic aldehyde derivative, featuring an aminomethyl group, iodine substituent, and trifluoromethoxy moiety, offers unique structural features that make it valuable for the development of novel pharmaceuticals, particularly in the areas of CNS disorders and antimicrobial agents.

Recent studies have focused on the synthetic applications of this compound as a key intermediate in the preparation of various biologically active molecules. The presence of multiple functional groups allows for diverse chemical transformations, making it particularly useful for structure-activity relationship (SAR) studies. Researchers at several pharmaceutical companies have incorporated this scaffold into their drug discovery programs targeting neurological diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's utility in developing potent and selective kinase inhibitors. The trifluoromethoxy group was found to significantly enhance metabolic stability while maintaining target affinity, addressing a common challenge in CNS drug development. The iodine atom at the 4-position proved particularly valuable for further derivatization through cross-coupling reactions.

Another significant application was reported in antimicrobial research, where derivatives of 1804851-83-9 showed promising activity against drug-resistant bacterial strains. The aminomethyl group served as an excellent point for conjugation with various pharmacophores, enabling the creation of novel antibiotic candidates with improved pharmacokinetic properties.

The compound's safety profile has been evaluated in preliminary toxicological studies, showing favorable characteristics for further pharmaceutical development. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate good blood-brain barrier penetration potential, making it particularly interesting for neuropharmaceutical applications.

Several patent applications filed in 2023-2024 have claimed novel synthetic routes to 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-carboxaldehyde, highlighting the growing industrial interest in this compound. These improved synthetic methods have increased yields while reducing production costs, making the compound more accessible for large-scale drug discovery programs.

Future research directions include exploring its use in PROTAC (Proteolysis Targeting Chimera) development and as a scaffold for radiopharmaceuticals, leveraging the iodine atom for potential diagnostic applications. The compound's versatility suggests it will remain an important tool in medicinal chemistry for years to come.